Cas no 556007-00-2 (3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)(methyl)sulfamoylbenzoic acid)

3-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)(methyl)sulfamoylbenzoic acid is a sulfamoylbenzoic acid derivative with a pyrazolone core, exhibiting potential as a key intermediate in pharmaceutical synthesis. Its structural features, including the sulfonamide and carboxylic acid functional groups, enhance its reactivity and binding affinity, making it suitable for applications in medicinal chemistry. The compound's well-defined heterocyclic framework contributes to its stability and selectivity in biological interactions. Its synthesis is optimized for high purity, ensuring reproducibility in research and industrial settings. This compound is particularly valuable in the development of enzyme inhibitors and receptor modulators due to its versatile pharmacophore.

3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)(methyl)sulfamoylbenzoic acid structure

556007-00-2 structure

Product Name:3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)(methyl)sulfamoylbenzoic acid

CAS No:556007-00-2

MF:C₁₉H₁₉N₃O₅S

MW:401.43626332283

CID:3104747

PubChem ID:2442248

Update Time:2025-10-30

3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)(methyl)sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- <br>3-[(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-methyl-sulfamo yl]-benzoic acid
- 3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)(methyl)sulfamoylbenzoic acid
- 3-[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)(methyl)sulfamoyl]benzoicacid
- 3-[(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-methyl-sulfamoyl]-benzoic acid
- AKOS008029685
- G35266
- 3-(n-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1h-pyrazol-4-yl)-n-methylsulfamoyl)benzoic acid
- 3-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-methylsulfamoyl]benzoic acid
- EN300-00558
- Z56924493
- 556007-00-2
- CS-0345410
- 3-[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)(methyl)sulfamoyl]benzoic acid
- Inchi： 1S/C19H19N3O5S/c1-13-17(18(23)22(20(13)2)15-9-5-4-6-10-15)21(3)28(26,27)16-11-7-8-14(12-16)19(24)25/h4-12H,1-3H3,(H,24,25)
- InChI Key： RQPNYKVYJSYGHL-UHFFFAOYSA-N
- SMILES： S(C1C=CC=C(C(=O)O)C=1)(N(C)C1C(N(C2C=CC=CC=2)N(C)C=1C)=O)(=O)=O

Computed Properties

Exact Mass: 401.10454189Da
Monoisotopic Mass: 401.10454189Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 28
Rotatable Bond Count: 5
Complexity: 767
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 107Å²

3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)(methyl)sulfamoylbenzoic acid Pricemore >>

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Enamine	EN300-00558-0.05g	3-[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)(methyl)sulfamoyl]benzoic acid	556007-00-2	95.0%	0.05g	$42.0	2025-02-21
Enamine	EN300-00558-0.1g	3-[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)(methyl)sulfamoyl]benzoic acid	556007-00-2	95.0%	0.1g	$66.0	2025-02-21
Enamine	EN300-00558-0.25g	3-[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)(methyl)sulfamoyl]benzoic acid	556007-00-2	95.0%	0.25g	$92.0	2025-02-21
Enamine	EN300-00558-0.5g	3-[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)(methyl)sulfamoyl]benzoic acid	556007-00-2	95.0%	0.5g	$175.0	2025-02-21
Enamine	EN300-00558-1.0g	3-[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)(methyl)sulfamoyl]benzoic acid	556007-00-2	95.0%	1.0g	$256.0	2025-02-21
Enamine	EN300-00558-2.5g	3-[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)(methyl)sulfamoyl]benzoic acid	556007-00-2	95.0%	2.5g	$503.0	2025-02-21
Enamine	EN300-00558-5.0g	3-[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)(methyl)sulfamoyl]benzoic acid	556007-00-2	95.0%	5.0g	$743.0	2025-02-21
Enamine	EN300-00558-10.0g	3-[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)(methyl)sulfamoyl]benzoic acid	556007-00-2	95.0%	10.0g	$1101.0	2025-02-21
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Enamine	EN002-7225-0.1g	3-[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)(methyl)sulfamoyl]benzoic acid	556007-00-2	95%	0.1g	$66.0	2023-10-28